Cas no 19970-44-6 (8-ethyl-1,3,7-trimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione)

8-Ethyl-1,3,7-trimethyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione is a purine derivative with a modified imidazopurine core structure. This compound exhibits potential utility in pharmaceutical and biochemical research due to its structural similarity to naturally occurring purines, which are key components in nucleic acids and signaling molecules. Its ethyl and methyl substitutions enhance stability and may influence binding affinity in biological systems. The imidazo[1,2-g]purine scaffold offers a versatile platform for further functionalization, making it valuable for drug discovery and mechanistic studies. Its well-defined molecular structure ensures reproducibility in synthetic applications, while its purity and consistency support reliable experimental outcomes.
8-ethyl-1,3,7-trimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione structure
19970-44-6 structure
Product Name:8-ethyl-1,3,7-trimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione
CAS No:19970-44-6
MF:C12H15N5O2
MW:261.279801607132
CID:6239804
PubChem ID:16798029
Update Time:2025-06-03

8-ethyl-1,3,7-trimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione Chemical and Physical Properties

Names and Identifiers

    • 8-ethyl-1,3,7-trimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione
    • AKOS005185745
    • SR-01000021938
    • 6-ethyl-2,4,7-trimethylpurino[7,8-a]imidazole-1,3-dione
    • 8-ethyl-1,3,7-trimethyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione
    • 19970-44-6
    • SR-01000021938-1
    • F2542-1592
    • CCG-350541
    • Inchi: 1S/C12H15N5O2/c1-5-16-7(2)6-17-8-9(13-11(16)17)14(3)12(19)15(4)10(8)18/h6H,5H2,1-4H3
    • InChI Key: SHYFTMONKHOEJN-UHFFFAOYSA-N
    • SMILES: O=C1C2=C(N=C3N(CC)C(C)=CN32)N(C)C(N1C)=O

Computed Properties

  • Exact Mass: 261.12257474g/mol
  • Monoisotopic Mass: 261.12257474g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 1
  • Complexity: 428
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 62.8Ų

8-ethyl-1,3,7-trimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione Pricemore >>

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Additional information on 8-ethyl-1,3,7-trimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione

Recent Advances in the Study of 8-Ethyl-1,3,7-trimethyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione (CAS: 19970-44-6)

The compound 8-ethyl-1,3,7-trimethyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione (CAS: 19970-44-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing aims to synthesize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical relevance.

Recent studies have highlighted the compound's role as a potent adenosine receptor antagonist, with particular affinity for the A2A and A2B receptor subtypes. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 8-ethyl-1,3,7-trimethyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione exhibits high selectivity for A2A receptors, making it a promising candidate for the treatment of Parkinson's disease and other neurological disorders. The study employed molecular docking simulations and in vitro binding assays to validate these findings.

In addition to its neurological applications, recent research has explored the compound's potential in oncology. A 2024 preprint available on bioRxiv reported that 8-ethyl-1,3,7-trimethyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione demonstrates significant antiproliferative effects in certain cancer cell lines, particularly those with dysregulated adenosine signaling pathways. The study utilized high-throughput screening and RNA sequencing to elucidate the compound's mechanism of action, revealing its ability to modulate key cell cycle regulators.

From a chemical synthesis perspective, advancements have been made in the production of 8-ethyl-1,3,7-trimethyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione. A novel catalytic method published in Organic Letters in early 2024 describes a more efficient, environmentally friendly synthesis route with improved yield and purity. This development is particularly significant for scaling up production for preclinical and clinical studies.

Pharmacokinetic studies of 8-ethyl-1,3,7-trimethyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione have shown favorable absorption and distribution profiles in animal models. Recent data presented at the 2024 American Chemical Society National Meeting indicates that the compound has good blood-brain barrier penetration, supporting its potential use in central nervous system disorders. However, researchers note that further optimization may be needed to improve its metabolic stability.

Looking forward, several clinical trials are being planned to evaluate the safety and efficacy of 8-ethyl-1,3,7-trimethyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione in human subjects. The compound's dual potential in both neurological and oncological applications makes it particularly interesting for drug development pipelines. Future research directions include structure-activity relationship studies to develop more potent analogs and combination therapy approaches to enhance therapeutic outcomes.

In conclusion, 8-ethyl-1,3,7-trimethyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione (CAS: 19970-44-6) represents a promising scaffold in medicinal chemistry with diverse therapeutic potential. The recent advancements in understanding its biological activity, synthesis, and pharmacokinetics position this compound as an important focus for future pharmaceutical development in both neurological and oncological indications.

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